Cas no 2137078-47-6 (tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate)

• Product Name: tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate
• CAS No: 2137078-47-6
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• CID: 5926756
• PubChem ID: 165500849
• Update Time: 2025-06-11

tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate
• EN300-1163705
• tert-butyl N-[(1S)-3-oxo-1-[2-(trifluoromethyl)phenyl]propyl]carbamate
• 2137078-47-6

• Inchi： 1S/C15H18F3NO3/c1-14(2,3)22-13(21)19-12(8-9-20)10-6-4-5-7-11(10)15(16,17)18/h4-7,9,12H,8H2,1-3H3,(H,19,21)/t12-/m0/s1
• InChI Key： YBSPAVAHMLDGQD-LBPRGKRZSA-N
• SMILES： FC(C1C=CC=CC=1[C@H](CC=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 317.12387792g/mol
• Monoisotopic Mass: 317.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate

Introduction to tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate (CAS No. 2137078-47-6)

tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate (CAS No. 2137078-47-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a carbamate moiety, and a trifluoromethyl-substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, which is crucial for its use in various biological assays. The carbamate functionality is a common motif in many bioactive compounds, often imparting desirable pharmacological properties such as increased solubility and reduced toxicity. The presence of the trifluoromethyl-substituted phenyl ring adds to the compound's lipophilicity and can influence its binding affinity to specific biological targets.

Recent studies have explored the potential of tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific enzymes and receptors involved in neurodegeneration, potentially offering new avenues for drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

The synthesis of tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a trifluoromethyl-substituted benzaldehyde with an appropriate amino acid derivative, followed by protection with tert-butanol to form the carbamate. The stereochemistry of the compound is crucial for its biological activity, and careful control over chirality during synthesis is essential.

The physicochemical properties of tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate, such as its solubility, stability, and lipophilicity, have been extensively studied to optimize its use in pharmaceutical formulations. These properties are critical for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic efficacy over time.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, tert-butyl N-(1S)-3-oxo-1-2-(trifluoromethyl)phenylpropylcarbamate (CAS No. 2137078-47-6) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for addressing unmet medical needs.